Cas no 648882-67-1 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester)
648882-67-1 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester
CAS No:648882-67-1
MF:C16H13NO2
MW:251.279924154282
CID:413530
PubChem ID:69939162
Update Time:2025-04-19
[1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester
- methyl 4-(4-cyanophenyl)-3-methylbenzoate
- SCHEMBL6924636
- 648882-67-1
- DTXSID60741548
- Methyl 4'-cyano-2-methyl[1,1'-biphenyl]-4-carboxylate
-
- Inchi: 1S/C16H13NO2/c1-11-9-14(16(18)19-2)7-8-15(11)13-5-3-12(10-17)4-6-13/h3-9H,1-2H3
- InChI Key: CSSRVXZHEKQJPC-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(C2C=CC(C#N)=CC=2)=C(C)C=1)=O
Computed Properties
- Exact Mass: 251.094628657g/mol
- Monoisotopic Mass: 251.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 50.1Ų
[1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
648882-67-1 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-cyano-2-methyl-, methyl ester) Related Products
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